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Compound of Interest

Compound Name: SRPIN803

Cat. No.: B610994

For Researchers, Scientists, and Drug Development Professionals

Introduction

SRPIN803 is a potent small molecule inhibitor with dual activity against Casein Kinase 2 (CK2)
and Serine/Arginine-Rich Protein Kinase 1 (SRPK1).[1][2][3] It plays a significant role in
angiogenesis research by inhibiting the production of Vascular Endothelial Growth Factor
(VEGF).[2][4] This inhibitory action makes SRPIN803 a valuable tool in studying and potentially
treating angiogenesis-related diseases, such as age-related macular degeneration.[1][2]
Accurate preparation of stock solutions is critical for obtaining reliable and reproducible
experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing
SRPIN803 stock solutions due to its high solubilizing capacity for this compound.[1]

These application notes provide a detailed protocol for the preparation, storage, and handling
of SRPIN803 stock solutions using DMSO.

SRPIN803 Chemical and Physical Properties

A summary of the key properties of SRPIN803 is presented in the table below.
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Property Value Reference
Molecular Formula C14HoF3N40O3S [1][5]
Molecular Weight 370.31 g/mol [1][5]

CAS Number 380572-02-1 [1]
Appearance Solid [1]

Color Light yellow to yellow [1]

Solubility in DMSO

SRPIN803 exhibits good solubility in DMSO. For optimal dissolution, especially at high
concentrations, specific handling procedures may be required.

Solubility Data Conditions Reference

Requires sonication and
warming to 80°C. It is crucial to
use newly opened, anhydrous
DMSO as hygroscopic DMSO

can negatively impact

100 mg/mL (270.04 mM)

solubility.

20 mg/mL Standard dissolution.

Experimental Protocols
Materials and Equipment

SRPIN803 powder

Anhydrous/Low-water content Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials
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Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or heat block (optional, for high concentrations)

Sonicator (optional, for high concentrations)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Protocol for Preparing a 10 mM SRPIN803 Stock

Solution
This protocol describes the preparation of 1 mL of a 10 mM SRPIN803 stock solution in DMSO.

Preparation: Before starting, allow the SRPIN803 powder vial to equilibrate to room
temperature to prevent moisture condensation. Ensure all equipment is clean and sterile.

e Calculation:

o To prepare a 10 mM solution, the required mass of SRPIN803 is calculated using the
formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol
) x 1000 (mg/g) Mass (mg) = 0.010 mol/L x 0.001 L x 370.31 g/mol x 1000 mg/g = 3.7031
mg

o Weighing: Carefully weigh out approximately 3.70 mg of SRPIN803 powder using a
calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

 Dissolution:
o Add 1 mL of anhydrous DMSO to the tube containing the SRPIN803 powder.[1]

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. A clear, yellow solution should be formed.

o Assisted Dissolution (if necessary): If the compound does not fully dissolve at room
temperature, gentle warming in a water bath (up to 80°C) and/or sonication can be applied to
facilitate dissolution.[1]
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o Storage: Once fully dissolved, the stock solution can be aliquoted into smaller volumes to
avoid repeated freeze-thaw cycles. Store the aliquots as recommended in the storage
section.

Stock Solution Preparation Table

For convenience, the required mass of SRPIN803 for preparing common stock solution
concentrations is provided below.

Desired Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration DMSO DMSO DMSO

1 mM 0.37 mg 1.85 mg 3.70 mg

5 mM 1.85 mg 9.26 mg 18.52 mg

10 mM 3.70 mg 18.52 mg 37.03 mg

This table is based on the molecular weight of 370.31 g/mol .[1][5]

Storage and Stability

Proper storage is essential to maintain the integrity and activity of SRPIN803.

Storage . .

Form Stability Period Reference
Temperature

Powder -20°C 3 years [1]

Powder 4°C 2 years [1]

DMSO Stock Solution ~ -80°C 6 months [1]

DMSO Stock Solution -20°C 1 month [1]

Note: It is strongly recommended to aliquot the stock solution into single-use volumes to avoid
repeated freeze-thaw cycles, which can degrade the compound. Always protect the compound
from light.
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Visualizations
SRPIN803 Mechanism of Action

The following diagram illustrates the signaling pathway inhibited by SRPIN803. SRPIN803
dually inhibits SRPK1 and CK2, which in turn prevents the phosphorylation of splicing factors

(SR proteins) and other pro-angiogenic proteins, ultimately leading to a reduction in VEGF
production and angiogenesis.

Inhibition by SRPIN803

SRPIN803

Phosphorylates

Downstream Effects

SR Splicing Factors Phosphorylates

: :

Alternative Splicing Other Pro-Angiogenic
of VEGF Pre-mRNA Proteins

VEGF Production
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Click to download full resolution via product page

Caption: SRPIN803 inhibits SRPK1 and CK2, reducing VEGF and angiogenesis.

Experimental Workflow: Stock Solution Preparation

This workflow diagram outlines the key steps for preparing an SRPIN803 stock solution.
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Caption: Workflow for preparing SRPIN803 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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